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Compound of Interest

Compound Name: Coreoside B

Cat. No.: B3028088

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coreoside B is a polyacetylene glycoside that has been identified and isolated from the buds
of Coreopsis tinctoria Nutt., a plant belonging to the Asteraceae family. This document provides
a comprehensive summary of the available scientific information regarding the discovery, and
biological activity of Coreoside B. It is intended to serve as a technical guide for researchers
and professionals in the fields of natural product chemistry, microbiology, and drug
development.

Discovery and Source

Coreoside B was first reported as a known compound isolated from the buds of Coreopsis
tinctoria Nutt. in a 2017 study published in the journal Phytochemistry.[1] In this study,
Coreoside B was isolated alongside two novel polyacetylene glycosides, named coreoside E
and coreoside F. Coreopsis tinctoria, commonly known as plains coreopsis, is an annual forb
native to North America and is also widely cultivated in China.

Physicochemical Properties

While detailed physicochemical data from the primary literature is limited, commercial suppliers
provide the following information for Coreoside B:
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Property Value
Molecular Formula C25H36012
Molecular Weight 528.55 g/mol
CAS Number 1580464-83-0

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and structure elucidation of
Coreoside B are not publicly available in the reviewed literature. The primary research article
IS not accessible in its entirety. However, based on standard practices for the isolation and
characterization of natural products, the following methodologies were likely employed.

General Isolation Procedure (Hypothetical)

A general workflow for the isolation of compounds like Coreoside B from plant material is
depicted below. This is a representative workflow and does not reflect the specific, published

protocol for Coreoside B.
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Caption: A representative workflow for the isolation of natural products from plant material.
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Structure Elucidation Techniques (General)

The structure of Coreoside B was likely determined using a combination of spectroscopic
techniques, including:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition of
the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments would have been used to elucidate the connectivity of atoms and

the stereochemistry of the molecule.

Biological Activity

Coreoside B has been reported to exhibit weak antimicrobial activity.

Antimicrobial Activity

The initial study on Coreoside B reported that it showed weak antimicrobial activity against the
Gram-positive bacteria Staphylococcus aureus and Bacillus anthracis.[1]

Microorganism Activity MIC Value
Staphylococcus aureus Weak Not Reported
Bacillus anthracis Weak Not Reported

Note: The minimum inhibitory concentration (MIC) values for Coreoside B were not specified
in the available literature. The same study reported MIC values for a related compound,
coreoside E, which were 27 + 0.27 uM against S. aureus and 18 = 0.40 uM against B.
anthracis.[1]

Mechanism of Action and Signhaling Pathways

There is currently no information available in the scientific literature regarding the mechanism
of action of Coreoside B or any signaling pathways that it may modulate.

Synthesis
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Information regarding the chemical synthesis of Coreoside B could not be found in the
reviewed literature.

Conclusion

Coreoside B is a polyacetylene glycoside isolated from Coreopsis tinctoria Nutt. with reported
weak antimicrobial activity against S. aureus and B. anthracis. A significant gap in the publicly
available information exists, particularly concerning the detailed experimental protocols for its
isolation and structure elucidation, precise quantitative data on its biological activity, and its
mechanism of action. Further research is warranted to fully characterize this natural product
and to explore its potential for therapeutic applications. The in-depth technical data required for
a comprehensive evaluation by researchers and drug development professionals is largely
absent from the public domain at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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